Cas no 1060816-79-6 (4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine)

• Product Name: 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• CAS No: 1060816-79-6
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• MDL: MFCD13189459
• CID: 2190570
• PubChem ID: 72212348
• Update Time: 2025-10-29

4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,7-dihydro-5h-pyrrolo[3,4-d]pyrimidine
• 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• TERT-BUTYL 4-CHLORO-5H-PYRROLO[3,4-D]PYRIMIDINE-6(7H)-CARBOXYLATE
• DB-305784
• SCHEMBL19357887
• P16083
• 1060816-79-6
• CS-0184018
• EN300-6730492
• AB68455

• MDL： MFCD13189459
• Inchi： 1S/C6H6ClN3/c7-6-4-1-8-2-5(4)9-3-10-6/h3,8H,1-2H2
• InChI Key： OMWQQYBSBGXLIG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CNC2)N=CN=1

Computed Properties

• Exact Mass: 155.0250249Da
• Monoisotopic Mass: 155.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

Introduction to 4-Chloro-5H,6H,7H-Pyrrolo[3,4-d]pyrimidine (CAS No. 1060816-79-6)

4-Chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1060816-79-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and therapeutic applications. The unique structure of 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine makes it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine consists of a pyrrole ring fused to a pyrimidine ring, with a chlorine substituent at the 4-position. This arrangement provides the molecule with specific electronic and steric properties that contribute to its biological activity. Recent studies have highlighted the importance of this compound in various biological processes, including enzyme inhibition and receptor modulation.

In the context of medicinal chemistry, 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to inhibit specific enzymes involved in disease pathways. For example, research has shown that this compound can effectively inhibit kinases, which are crucial enzymes in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has also been explored for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication processes by targeting specific viral proteins or enzymes. This makes it a promising candidate for the development of antiviral therapies against a range of viral infections.

The pharmacological profile of 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has been further characterized through in vitro and in vivo experiments. In cell-based assays, this compound has shown potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preclinical studies have evaluated its safety and efficacy in animal models, providing valuable insights into its therapeutic potential.

In terms of synthetic chemistry, the preparation of 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has been optimized using various synthetic routes. These methods typically involve multistep reactions that include cyclization and functional group modifications to achieve the desired structure. The availability of efficient synthetic protocols has facilitated the production of this compound on a larger scale for further research and development.

The future prospects for 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in clinical trials. The potential applications of this compound span multiple therapeutic areas, including oncology, virology, and inflammatory diseases. As new findings continue to emerge, 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is poised to play a significant role in advancing medical treatments and improving patient outcomes.